Cas no 21473-22-3 (2,4(1H,3H)-Pyrimidinedione, 5-methyl-3-(phenylmethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-methyl-3-(phenylmethyl)-
• CAS No: 21473-22-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1401448
• PubChem ID: 11171946
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 5-methyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-methyl-3-(phenylmethyl)-
• 3-benzyl-5-methyl-1H-pyrimidine-2,4-dione
• 21473-22-3
• 3-benzyl-5-methyl-2,4(1H,3H)-pyrimidinedione
• SCHEMBL4098207
• 3-Benzylthymin
• DTXSID40457610
• HVHDVLIBKJPVAI-UHFFFAOYSA-N

• Inchi： 1S/C12H12N2O2/c1-9-7-13-12(16)14(11(9)15)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,13,16)
• InChI Key： HVHDVLIBKJPVAI-UHFFFAOYSA-N
• SMILES： CC1C(=O)N(CC2C=CC=CC=2)C(=O)NC=1

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones